Cas no 2228119-59-1 (2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid)

• Product Name: 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid
• CAS No: 2228119-59-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5783613
• PubChem ID: 165790222
• Update Time: 2025-06-09

2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1860520
• 2-amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid
• 2228119-59-1
• 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid

• Inchi： 1S/C12H15NO3/c13-9(11(15)16)10(14)12(6-7-12)8-4-2-1-3-5-8/h1-5,9-10,14H,6-7,13H2,(H,15,16)
• InChI Key： TXQAFAPSZSIWDN-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid

Comprehensive Overview of 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid (CAS No. 2228119-59-1)

2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid (CAS No. 2228119-59-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenyl moieties, is a derivative of amino acids, which are fundamental building blocks of proteins and peptides. Its structural complexity and potential biological activity make it a subject of interest for researchers exploring novel therapeutic agents.

The compound's molecular structure features a cyclopropane ring fused with a phenyl group, which is known to influence its stereochemical properties and interactions with biological targets. The presence of both amino and hydroxy functional groups enhances its versatility in chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes or receptors involved in neurological and metabolic disorders.

In recent years, the demand for customized amino acid derivatives like 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid has surged due to their role in developing peptide-based therapeutics. Peptides are increasingly recognized for their high specificity and low toxicity, aligning with the growing trend toward personalized medicine. This compound's chirality and stereochemical purity are critical factors in its efficacy, as they determine its binding affinity to biological targets. As such, synthetic methods to produce enantiomerically pure forms of this compound are a hot topic in organic chemistry forums and publications.

Another area of interest is the compound's potential role in neuroprotection. Given the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring molecules that can modulate neuronal activity or protect against oxidative stress. The phenylcyclopropyl moiety in 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid may offer unique advantages in this context, as cyclopropane-containing compounds are known for their ability to penetrate the blood-brain barrier.

From a synthetic perspective, the preparation of 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid involves multi-step organic reactions, including cyclopropanation and asymmetric synthesis. These processes require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalysis and green chemistry have also influenced the synthesis of such compounds, with researchers aiming to reduce waste and improve sustainability.

In summary, 2-Amino-3-hydroxy-3-(1-phenylcyclopropyl)propanoic acid (CAS No. 2228119-59-1) represents a promising candidate for further research in drug development and biochemical applications. Its unique structural features and potential biological activities make it a valuable asset in the quest for innovative therapeutics. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about amino acid derivatives and their role in modern medicine.